5-Pyrrolidin-1-yl-2,3-dihydro-1H-isoindole
Cat. No. B8485176
M. Wt: 188.27 g/mol
InChI Key: PNUNCXUUZMDNMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CC(C)(C)OC(=O)N1Cc2ccc(N3CCCC3)cc2C1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[C:1]([O:2][C:3](=[O:4])[N:8]1[CH2:9][c:10]2[cH:11][cH:12][c:13]([N:17]3[CH2:18][CH2:19][CH2:20][CH2:21]3)[cH:14][c:15]2[CH2:16]1)([CH3:5])([CH3:6])[CH3:7].[ClH:22]>>[NH:8]1[CH2:9][c:10]2[cH:11][cH:12][c:13]([N:17]3[CH2:18][CH2:19][CH2:20][CH2:21]3)[cH:14][c:15]2[CH2:16]1
|
Inputs
Step One
|
Name
|
CC(C)(C)OC(=O)N1Cc2ccc(N3CCCC3)cc2C1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)OC(=O)N1Cc2ccc(N3CCCC3)cc2C1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
c1cc2c(cc1N1CCCC1)CNC2
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
